Cas no 896019-72-0 (1-(4-benzylpiperidin-1-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)ethan-1-one)

• Product name: 1-(4-benzylpiperidin-1-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)ethan-1-one
• CAS No: 896019-72-0
• MF: C₂₉H₃₀N₂O₃S
• MW: 486.625106334686
• CID: 6447720

1-(4-benzylpiperidin-1-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzylpiperidin-1-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)ethan-1-one
• 1-(4-benzylpiperidin-1-yl)-2-(3-benzylsulfonylindol-1-yl)ethanone

• Inchi： 1S/C29H30N2O3S/c32-29(30-17-15-24(16-18-30)19-23-9-3-1-4-10-23)21-31-20-28(26-13-7-8-14-27(26)31)35(33,34)22-25-11-5-2-6-12-25/h1-14,20,24H,15-19,21-22H2
• InChI Key： AHJWBKMVJWJKIC-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(CC2=CC=CC=C2)CC1)CN1C2=C(C=CC=C2)C(S(CC2=CC=CC=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 1-(4-benzylpiperidin-1-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)ethan-1-one

Comprehensive Overview of 1-(4-Benzylpiperidin-1-yl)-2-(3-Phenylmethanesulfonyl-1H-indol-1-yl)ethan-1-one (CAS No. 896019-72-0)

The compound 1-(4-benzylpiperidin-1-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)ethan-1-one (CAS No. 896019-72-0) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a benzylpiperidine moiety with a phenylmethanesulfonyl-substituted indole group, making it a subject of interest in medicinal chemistry and pharmaceutical research. Researchers are increasingly exploring its potential applications due to its distinctive pharmacophore characteristics, which may contribute to binding affinity and selectivity in biological systems.

In recent years, the demand for novel small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. This compound's sulfonamide and indole functionalities are particularly noteworthy, as these groups are frequently employed in drug design for their ability to modulate protein-protein interactions. Given the growing interest in kinase inhibitors and GPCR modulators, 1-(4-benzylpiperidin-1-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)ethan-1-one has garnered attention for its potential role in addressing unmet medical needs.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations, including N-alkylation and sulfonylation reactions. Its CAS No. 896019-72-0 serves as a critical identifier in chemical databases, facilitating research reproducibility and regulatory compliance. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and structural integrity, which are paramount for preclinical studies.

The rise of AI-driven drug discovery has further amplified interest in structurally complex molecules like this one. Computational tools can predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), accelerating the identification of viable drug candidates. Additionally, its molecular weight and lipophilicity align with the criteria for blood-brain barrier penetration, a hot topic in neuroscience research.

Beyond pharmaceuticals, this compound may find utility in material science, particularly in the development of organic semiconductors or photoactive materials. Its conjugated system and electron-rich indole core could contribute to charge transport properties, a key focus in renewable energy technologies. As sustainability becomes a global priority, researchers are investigating such molecules for their potential in green chemistry applications.

In summary, 1-(4-benzylpiperidin-1-yl)-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)ethan-1-one represents a versatile scaffold with broad interdisciplinary relevance. Its CAS No. 896019-72-0 ensures traceability in scientific literature, while its structural features align with cutting-edge trends in drug development and functional materials. Continued exploration of this compound may unlock new opportunities in science and technology.